Cas no 439579-21-2 (3'-Deoxy-3'-fluoro-5-trifluoroMethyluridine)

3'-Deoxy-3'-fluoro-5-trifluoromethyluridine is a fluorinated nucleoside analog with potential applications in antiviral and anticancer research. Its key structural features include a 3'-fluoro substitution and a 5-trifluoromethyl group on the uracil base, which enhance metabolic stability and modulate biological activity. The 3'-deoxy modification reduces susceptibility to enzymatic degradation, while the trifluoromethyl group improves lipophilicity and binding affinity. This compound is particularly valuable for probing nucleotide-based mechanisms and developing modified therapeutics. Its unique properties make it a promising candidate for targeted drug design, especially in studies requiring stable, bioavailable nucleoside derivatives. Suitable for research use in biochemistry and medicinal chemistry.

3'-Deoxy-3'-fluoro-5-trifluoroMethyluridine structure

439579-21-2 structure

Product Name:3'-Deoxy-3'-fluoro-5-trifluoroMethyluridine

CAS No:439579-21-2

MF:C₁₀H₁₀F₄N₂O₅

MW:314.190416812897

CID:2951481

PubChem ID:69907861

Update Time:2025-06-09

3'-Deoxy-3'-fluoro-5-trifluoroMethyluridine Chemical and Physical Properties

Names and Identifiers

- 3'-脱氧-3'-氟-5-(三氟甲基)尿苷
- 3'-Deoxy-3'-fluoro-5-trifluoroMethyluridine
- 1-((2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione
- 1-[(2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(trifluoromethyl)pyrimidine-2,4-dione
- F12947
- A855669
- 439579-21-2
- 1-[(2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
- 3'-Deoxy-3'-fluoro-xylo-5-trifluoromethyluridine
- DA-49535
- DTXSID801240384
- AUQTYCCNIXYBDG-UAKXSSHOSA-N
- SCHEMBL6823765
- 3a?Deoxy-3a?fluoro-5-trifluoromethyluridine
- Uridine, 3a(2)-deoxy-3a(2)-fluoro-5-(trifluoromethyl)-
- 3 inverted exclamation mark -Deoxy-3 inverted exclamation mark -fluoro-xylo-5-trifluoromethyluridine
- Inchi： 1S/C10H10F4N2O5/c11-5-4(2-17)21-8(6(5)18)16-1-3(10(12,13)14)7(19)15-9(16)20/h1,4-6,8,17-18H,2H2,(H,15,19,20)/t4-,5-,6-,8-/m1/s1
- InChI Key： AUQTYCCNIXYBDG-UAKXSSHOSA-N
- SMILES： F[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C(NC(C(C(F)(F)F)=C1)=O)=O

Computed Properties

Exact Mass: 314.05258407Da
Monoisotopic Mass: 314.05258407Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 494
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 99.1

Experimental Properties

Density: 1.72±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.47 g/l) (25 º C),

3'-Deoxy-3'-fluoro-5-trifluoroMethyluridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM167799-1g	1-((2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-(trifluoromethyl)pyrimidine-2,4(1H,3H)-dione	439579-21-2	97%	1g	$***	2023-05-30